Cas no 951888-25-8 (Ethyl 2,3-dimethylbenzoylformate)

• Product Name: Ethyl 2,3-dimethylbenzoylformate
• CAS No: 951888-25-8
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD09801407
• CID: 4722280
• Update Time: 2025-06-12

Ethyl 2,3-dimethylbenzoylformate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2,3-DIMETHYLBENZOYLFORMATE
• ethyl 2-(2,3-dimethylphenyl)-2-oxoacetate
• ethyl 2,3-dimethylbenzoylformate, AldrichCPR
• Ethyl 2,3-dimethylbenzoylformate

• MDL： MFCD09801407
• Inchi： 1S/C12H14O3/c1-4-15-12(14)11(13)10-7-5-6-8(2)9(10)3/h5-7H,4H2,1-3H3
• InChI Key： IQUBZBOEQKFGSX-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1=CC=CC(C)=C1C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 247
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2,3-dimethylbenzoylformate

Ethyl 2,3-dimethylbenzoylformate (CAS No. 951888-25-8): A Comprehensive Overview

Ethyl 2,3-dimethylbenzoylformate (CAS No. 951888-25-8) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of potential applications that span from synthetic chemistry to the development of novel bioactive molecules. Its molecular formula, C₁₀H₁₂O₃, underscores its role as an ester derivative, which is a cornerstone in the synthesis of various pharmacologically relevant compounds.

The structural integrity of Ethyl 2,3-dimethylbenzoylformate is defined by its benzoyl group and the presence of two methyl substituents at the 2 and 3 positions of the benzene ring. This specific arrangement not only contributes to its distinct chemical properties but also opens up avenues for diverse chemical modifications. The benzoyl formate moiety is particularly noteworthy, as it serves as a versatile intermediate in organic synthesis, facilitating the formation of more complex molecules through condensation reactions and other functional group transformations.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents derived from aromatic esters. Among these, Ethyl 2,3-dimethylbenzoylformate has emerged as a compound of interest due to its potential role in the synthesis of bioactive molecules. Specifically, its structural framework aligns well with the requirements for compounds that exhibit inhibitory effects on various biological targets. This has led to investigations into its utility as a precursor for drugs targeting neurological disorders, inflammatory conditions, and even certain types of cancer.

The pharmaceutical industry has long recognized the importance of aromatic esters in drug discovery. These compounds often serve as key intermediates in the synthesis of more complex molecules that can interact with biological targets at the molecular level. The presence of the benzoyl group in Ethyl 2,3-dimethylbenzoylformate makes it particularly valuable for such applications, as this group can be readily modified to introduce additional functionalities that enhance binding affinity and selectivity.

One of the most compelling aspects of Ethyl 2,3-dimethylbenzoylformate is its role in the synthesis of molecules that mimic natural bioactive compounds. By leveraging its structural features, chemists can design derivatives that interact with enzymes and receptors in a manner similar to endogenous ligands. This approach has been particularly successful in the development of drugs targeting enzymes involved in metabolic pathways and signal transduction cascades.

The synthetic utility of Ethyl 2,3-dimethylbenzoylformate extends beyond pharmaceutical applications. It has also found use in materials science and agrochemical research. For instance, its derivatives have been explored as components in polymer formulations due to their ability to enhance thermal stability and mechanical properties. Additionally, some studies have investigated its potential use as a precursor for agrochemicals that exhibit herbicidal or insecticidal properties.

In terms of recent research breakthroughs, several studies have highlighted the importance of optimizing synthetic routes to improve yields and reduce environmental impact. Advances in catalytic methods have enabled more efficient transformations of Ethyl 2,3-dimethylbenzoylformate, making it more accessible for large-scale applications. Furthermore, computational chemistry techniques have been employed to predict and rationalize the reactivity of this compound, aiding in the design of novel derivatives with enhanced biological activity.

The impact of these advancements is not only felt within academic research but also within industrial settings. Companies specializing in fine chemicals have begun incorporating Ethyl 2,3-dimethylbenzoylformate into their product portfolios due to its versatility and potential market demand. This has led to increased investment in process optimization and scale-up technologies, ensuring that researchers worldwide have access to high-quality starting materials for their investigations.

The future prospects for Ethyl 2,3-dimethylbenzoylformate are promising, with ongoing research aimed at uncovering new applications and refining synthetic methodologies. As our understanding of biological systems continues to evolve, so too will our ability to harness this compound's potential for therapeutic purposes. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society.

In conclusion, Ethyl 2,3-dimethylbenzoylformate (CAS No. 951888-25-8) represents a compound with significant potential across multiple domains of chemical research and application. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with therapeutic implications. As research progresses and new methodologies are developed, we can expect this compound to play an increasingly important role in advancing both pharmaceutical science and broader chemical innovation.